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Compound of Interest |

4-(N-
Compound Name: Propylaminocarbonyl)phenylboroni

c acid

Cat. No.: B061248

Essential Safety and Handling Guide for 4-(N-
Propylaminocarbonyl)phenylboronic acid

This guide provides crucial safety and logistical information for the handling and disposal of 4-
(N-Propylaminocarbonyl)phenylboronic acid (CAS: 171922-46-6).[1] The following
procedures are based on best practices for handling boronic acid derivatives and are intended
for researchers, scientists, and drug development professionals. It is imperative to consult the
specific Safety Data Sheet (SDS) provided by your supplier for the most accurate and
comprehensive information.

Immediate Safety Precautions

When handling 4-(N-Propylaminocarbonyl)phenylboronic acid, immediate and strict
adherence to safety protocols is essential to mitigate potential hazards. Based on data for
closely related compounds, this chemical should be treated as a substance that can cause
skin, eye, and respiratory irritation.[2][3] Some boronic acids are also harmful if swallowed.[4]

[51[6]
Engineering Controls:

» Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][7]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][8]

Hygiene Measures:

» Avoid all personal contact, including the inhalation of dust or vapors.[2]

e Wash hands thoroughly with soap and water after handling and before breaks.[2][4][6][8]
e Do not eat, drink, or smoke in the laboratory.[2]

» Remove any contaminated clothing immediately and wash it before reuse.[2][4]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 4-(N-Propylaminocarbonyl)phenylboronic acid.[3]
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Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a
risk of splashing.[2][8]

To protect eyes from contact,
which can cause serious

irritation.

Hand Protection

Chemically resistant gloves
(e.g., nitrile or butyl rubber)
should be worn.[2][3][8][9]
Gloves should be inspected
before use and changed

immediately if contaminated.[8]

To prevent skin contact and

potential irritation.

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[2][3]

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[2]

[3](8]

To prevent respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 4-(N-

Propylaminocarbonyl)phenylboronic acid.

1. Preparation:
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o Ensure that a safety shower and eyewash station are readily accessible before beginning
work.[8]

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[71[8]
e The work area should be clean and free of clutter.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Chemical:

o Keep the container of 4-(N-Propylaminocarbonyl)phenylboronic acid tightly closed when
not in use.[3][7][8]

» Avoid generating dust when transferring the solid.[7][8] Use appropriate tools, such as a
spatula, for transfers.[8]

« If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

4. Post-Handling:

e Clean the work area to remove any residual chemical.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[8]
o Properly remove and dispose of contaminated PPE as hazardous waste.

Spill and Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[2]

» Ventilate: Ensure the area is well-ventilated, if it is safe to do so0.[2]
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» Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[2]

e Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[2]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[2]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[4][6]

 In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing.[4][5][7]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek medical attention.[4]

« |f swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[4][5][6]

Disposal Plan

All waste generated from the use of 4-(N-Propylaminocarbonyl)phenylboronic acid,
including contaminated PPE and empty containers, must be considered hazardous waste.[2]

Waste Collection:

e Segregation: Do not mix boronic acid waste with other chemical waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) department.
[10]

o Containerization: Collect waste in a designated, properly labeled, and sealed container.[3]
[10] The container should be chemically compatible and have a secure lid.[10]

Disposal Method:
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e The recommended method for disposal is through a licensed hazardous waste disposal
company.

e In-Lab Neutralization (Use with Caution): For very small quantities of simple boronic acids,
in-lab neutralization with a mild base (e.g., sodium bicarbonate) to a pH between 5.5 and 9.0
may be possible, but this should only be performed after explicit approval from your
institution's EHS department.[3][10] This practice is not generally recommended for complex
boronic acid derivatives due to the potential for unknown reactions.[10]

Experimental Workflow for Handling 4-(N-Propylaminocarbonyl)phenylboronic acid
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Workflow for Handling 4-(N-Propylaminocarbonyl)phenylboronic acid

Preparation

Verify fume hood functionality

A

Ensure accessibility of eyewash station and safety shower

A

Don all required PPE

Proceed to handling

Hangling
A

Weigh/transfer solid in fume hood

A/

Keep container closed when not in use

Complete handling

Post—H;ndIing

Decontaminate work area

A/

Dispose of contaminated PPE as hazardous waste

A/

Wash hands thoroughly

Initiate disposal

Waste [?isposal

Collect all chemical waste in a labeled, sealed container

A

Store in designated hazardous waste area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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